5-Methyl-1H-pyrazolo[5,1-f][1,2,4]triazin-4-one

• IUPAC Name: 5-methyl-3H-pyrazolo[5,1-f][1,2,4]triazin-4-one
• InChI: InChI=1S/C6H6N4O/c1-4-2-8-10-5(4)6(11)7-3-9-10/h2-3H,1H3,(H,7,9,11)
• InChI Key: RBOHIPXNZDKIOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=O)NC=NN2N=C1
• Molecular Formula: C6H6N4O
• Molecular Weight: 150.14 g/mol

Description

5-Methyl-1H-pyrazolo[5,1-f][1,2,4]triazin-4-one is a member of the azolo[1,2,4]triazines family. Azolo[1,2,4]triazines are known for their structural similarity with known antiviral drugs and purine antimetabolites. They are considered promising scaffolds for the formation of compounds with useful biological activity.

Synthesis Analysis

The synthesis of azolo[1,2,4]triazines, including 5-Methyl-1H-pyrazolo[5,1-f][1,2,4]triazin-4-one, is typically achieved through two main approaches. The first involves the construction of the 1,2,4-triazine ring on the basis of azoles. The second approach involves the annulation of the azole fragment to the 1,2,4-triazine ring. In the first case, most of the methods involve azo coupling of diazoazoles with CH-active two-carbon synthons according to the [4+2] principle.

Future Directions

Azolo[1,2,4]triazines, including 5-Methyl-1H-pyrazolo[5,1-f][1,2,4]triazin-4-one, are considered promising scaffolds for the formation of compounds with useful biological activity. The development and targeted synthesis of azolo[1,2,4]triazines remains highly relevant, especially in the search for biologically active compounds with respect to known and new infectious agents.